Cas no 1313734-60-9 ([U-Ring-13C6]-4-Fluorobromobenzene)

[U-Ring-13C6]-4-Fluorobromobenzene structure
1313734-60-9 structure
Product Name:[U-Ring-13C6]-4-Fluorobromobenzene
CAS No:1313734-60-9
MF:C6H4BrF
MW:180.954293251038
CID:1074221
PubChem ID:71309889
Update Time:2025-04-20

[U-Ring-13C6]-4-Fluorobromobenzene Chemical and Physical Properties

Names and Identifiers

    • [U-Ring-13C6]-4-Fluorobromobenzene
    • 1-bromo-4-fluorobenzene
    • 1-Bromo-4-fluoro(~13~C_6_)benzene
    • 1313734-60-9
    • 1-Bromo-4-fluorobenzene-13C6, 99 atom % 13C, 98% (CP)
    • DTXSID90746001
    • Inchi: 1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1
    • InChI Key: AITNMTXHTIIIBB-IDEBNGHGSA-N
    • SMILES: Br[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)F

Computed Properties

  • Exact Mass: 179.96817g/mol
  • Monoisotopic Mass: 179.96817g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų
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